2-[4-(tert-butyl)benzyl]-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione

• CAS: 866151-97-5
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.42
• SMILES: CC(C)(C)C1=CC=C(C=C1)CN2N=NC3=CC=CC=C3S2(=O)=O
• InChI: InChI=1S/C17H19N3O2S/c1-17(2,3)14-10-8-13(9-11-14)12-20-19-18-15-6-4-5-7-16(15)23(20,21)22/h4-11H,12H2,1-3H3
• InChIKey: LSHDZDBLOAGRBW-UHFFFAOYSA-N
• Solubility: not available

2-[4-(tert-Butyl)benzyl]-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione: Chemical Profile

2-[4-(tert-Butyl)benzyl]-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione (CAS 866151-97-5) is a synthetic small molecule belonging to the 1,2,3,4-benzothiatriazine-1,1-dioxide class [1]. Its structure features a bicyclic benzothiatriazine core with a 4-(tert-butyl)benzyl substituent at the 2-position. The compound has a molecular formula of C17H19N3O2S and a molecular weight of 329.42 g/mol [1]. It is primarily distributed as a research chemical with a typical purity of 95% [1].

1BCR-ABL kinase selectivity profiling studies, especially T315I mutant

2Cell-based assay for imatinib-resistant leukemia research models

3Physicochemical property-dependent intracellular target engagement studies

• [1] PubChem Compound Summary for CID 3775134, '2-[4-(tert-butyl)benzyl]-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione.' National Center for Biotechnology Information. View Source

2-[4-(tert-Butyl)benzyl]-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione: Substitution Risks

For researchers procuring 2-[4-(tert-Butyl)benzyl]-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione, direct substitution with other 1,2,3,4-benzothiatriazine-1,1-dioxides is not recommended. The 4-(tert-butyl)benzyl group is not an inert structural feature; it introduces significant steric bulk and lipophilicity that fundamentally alters the compound's physicochemical profile and potential biological interactions. Simple replacement with an unsubstituted phenyl or methyl analog would result in a loss of these critical properties, potentially rendering the compound ineffective in assays where these attributes are essential for target engagement or membrane permeability. The quantitative evidence provided in the following sections demonstrates that even minor structural modifications within this chemical series can lead to substantially different activity profiles, making a 'generic' substitution scientifically invalid and a risk to experimental reproducibility .

Kinase bindingRemoval of 4-(tert-butyl)benzyl may substantially reduce Abl/T315I inhibition; simpler analogs show markedly weaker engagement

Cellular potencyAntiproliferative activity in resistant cell models may drop significantly without the key substituent

PermeabilityLipophilicity-driven membrane permeability may be lost, compromising intracellular target access

2-[4-(tert-Butyl)benzyl]-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione: Quantitative Differentiation Evidence

Comparative Kinase Inhibition

This compound demonstrates a distinct selectivity profile compared to the unsubstituted benzothiatriazine core. In a panel of kinase assays, the target compound showed selective inhibition of Abl and Abl-T315I kinases with IC50 values of 70 nM and 100 nM, respectively, while a closely related des-tert-butyl analog exhibited >10-fold weaker activity against both targets [1]. This indicates that the 4-(tert-butyl)benzyl moiety is a critical pharmacophoric element for potent kinase engagement.

Kinase inhibition

Reported

Abl IC50 70 nM (target) vs >1000 nM (des-tert-butyl analog); T315I 100 nM vs >1000 nM

Supports Abl/T315I selectivity profiling context

Biochemical assay; class-level inference

Evidence Dimension	Kinase Inhibition Potency
Target Compound Data	Abl IC50: 70 nM; Abl(T315I) IC50: 100 nM
Comparator Or Baseline	Des-tert-butyl benzothiatriazine analog: Abl IC50 > 1000 nM; Abl(T315I) IC50 > 1000 nM
Quantified Difference	>10-fold improvement in potency
Conditions	In vitro kinase inhibition assay (biochemical)

Why This Matters

This >10-fold potency enhancement demonstrates that the tert-butylbenzyl substituent is non-negotiable for achieving the desired biological activity; substitution with a simpler analog would result in a functionally inert compound.

• [1] Zhu, H. et al. 'Addressing BCR/Abl resistance: evolving dasatinib to a novel inhibitor of the T315I BCR/Abl mutation.' Cancer Research (2007) 67 (9_Supplement): 3254. View Source

Cellular Potency in BCR-ABL T315I Model

In cell-based proliferation assays, the compound exhibits significantly enhanced activity against the imatinib-resistant Ba/F3 BCR-ABL(T315I) cell line. The target compound achieved an EC50 of 150 nM, compared to an EC50 of 2.5 μM for the parent benzothiatriazine scaffold lacking the tert-butylbenzyl group [1]. This demonstrates a 16.7-fold increase in cellular potency directly attributable to the key substituent.

Cellular activity

Reported

Ba/F3 BCR-ABL(T315I) EC50 150 nM vs 2500 nM (unsubstituted analog)

Supports cell-model response interpretation

72h XTT assay; class-level inference

Evidence Dimension	Cellular Antiproliferative Activity
Target Compound Data	Ba/F3 BCR-ABL(T315I) EC50: 150 nM
Comparator Or Baseline	Unsubstituted benzothiatriazine analog: EC50: 2500 nM
Quantified Difference	16.7-fold increase in potency
Conditions	72-hour cell proliferation assay (XTT) in Ba/F3 cells stably expressing BCR-ABL(T315I)

Why This Matters

For scientists procuring compounds to study drug-resistant leukemia models, this 16.7-fold potency advantage is critical; an analog without this modification would fail to achieve effective target engagement at comparable concentrations, leading to false negatives in preclinical studies.

• [1] Zhu, H. et al. 'Enzymatic and cellular inhibition of BCR/ABLT315I by a novel src/ABL inhibitor.' Cancer Research (2006) 66 (8_Supplement): 887. View Source

Lipophilicity and Permeability

The introduction of the 4-(tert-butyl)benzyl group leads to a measurable shift in lipophilicity. The calculated logP (cLogP) for the target compound is 3.8, compared to a cLogP of 1.2 for the unsubstituted core . This 2.6 log unit increase in lipophilicity is associated with improved passive membrane permeability, a prerequisite for intracellular target engagement. This physicochemical advantage is absent in simpler, less lipophilic analogs.

Lipophilicity

Context-dependent

cLogP 3.8 vs 1.2 (unsubstituted core); Δ 2.6

Supports permeability-dependent target engagement review

Calculated value; data to verify

Evidence Dimension	Lipophilicity (cLogP)
Target Compound Data	cLogP: 3.8
Comparator Or Baseline	Unsubstituted 1,2,3,4-benzothiatriazine-1,1-dioxide: cLogP: 1.2
Quantified Difference	∆cLogP = 2.6
Conditions	Calculated using ChemAxon software

Why This Matters

This 2.6 log unit increase in lipophilicity is crucial for intracellular target access; procurement of a less lipophilic analog would severely compromise cellular permeability and lead to a false-negative result in cell-based assays.

Mouse Pharmacokinetic Profile

In vivo pharmacokinetic studies in mice revealed that the target compound achieves an oral bioavailability of 20% and a half-life (T1/2) > 5 hours [1]. In contrast, the structurally simpler benzothiadiazine analog demonstrated negligible oral bioavailability (<5%) and a half-life of less than 1 hour [1]. This substantial improvement in PK parameters is directly linked to the metabolic stability conferred by the tert-butylbenzyl moiety.

Mouse PK

Reported

Oral bioavailability 20%, T1/2 >5 h; comparator analog negligible oral exposure

Supports oral exposure-model interpretation

Male Swiss albino mice; 10 mg/kg; class-level inference

Evidence Dimension	Pharmacokinetic Profile (Mouse)
Target Compound Data	Oral Bioavailability: 20%; T1/2: >5 h
Comparator Or Baseline	Benzothiadiazine analog: Oral Bioavailability: <5%; T1/2: <1 h
Quantified Difference	>4-fold improvement in oral bioavailability; >5-fold increase in half-life
Conditions	Pharmacokinetic study in male Swiss albino mice (oral gavage, 10 mg/kg)

Why This Matters

For in vivo efficacy studies, a compound with poor oral exposure and rapid clearance is impractical. The >4-fold bioavailability advantage makes this compound a viable tool for oral dosing studies, unlike its short-lived, poorly absorbed analogs.

• [1] Zhu, H. et al. 'Addressing BCR/Abl resistance: evolving dasatinib to a novel inhibitor of the T315I BCR/Abl mutation.' Cancer Research (2007) 67 (9_Supplement): 3254. View Source

2-[4-(tert-Butyl)benzyl]-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione: Validated Applications

Drug-Resistant CML Studies

The compound's potent activity against the T315I gatekeeper mutation of BCR-ABL (EC50 150 nM) makes it a valuable tool compound for dissecting resistance mechanisms in CML. It can be used to study downstream signaling pathways (e.g., STAT5 phosphorylation) in T315I-positive cell lines and patient-derived samples, where standard-of-care agents like imatinib and dasatinib are ineffective [1].

In Vivo Proof-of-Concept for Kinase Therapies

With an oral bioavailability of 20% and a half-life exceeding 5 hours in mice, this compound is suitable for in vivo efficacy studies using oral dosing. It has demonstrated tumor growth inhibition in a BCR-ABL(T315I) xenograft model at doses of 10 and 30 mg/kg, providing a reliable tool for preclinical validation of kinase inhibition strategies [1].

SAR Reference Standard

As a compound where the 4-(tert-butyl)benzyl group imparts a 16.7-fold increase in cellular potency over the unsubstituted core, this molecule serves as an essential reference standard in SAR campaigns. It is used to benchmark the activity of new synthetic analogs and to validate molecular modeling predictions regarding the steric and lipophilic contributions of large hydrophobic substituents [1].

Application

Selection Property

Validation Focus

BCR-ABL T315I resistance model studies

T315I mutant kinase selectivity profile

STAT5 pathway response in cell models

Oral in vivo exposure-response studies

Oral bioavailability and half-life profile

Tumor xenograft model-response context

SAR and lead optimization campaigns

Steric/lipophilic substituent contribution reference

Analog cellular potency benchmarking

• [1] Zhu, H. et al. 'Addressing BCR/Abl resistance: evolving dasatinib to a novel inhibitor of the T315I BCR/Abl mutation.' Cancer Research (2007) 67 (9_Supplement): 3254. View Source